Cas no 82855-23-0 (Benzenamine, 4-(2,1-benzisothiazol-3-ylazo)-)

• Product name: Benzenamine, 4-(2,1-benzisothiazol-3-ylazo)-
• CAS No: 82855-23-0
• MF: C₁₃H₁₀N₄S
• MW: 254.310300350189
• CID: 681198
• PubChem ID: 71416909

Benzenamine, 4-(2,1-benzisothiazol-3-ylazo)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2,1-benzisothiazol-3-ylazo)-
• 4-(2,1-benzothiazol-3-yldiazenyl)aniline
• DTXSID20836267
• 82855-23-0
• 4-[(E)-(2,1-Benzothiazol-3-yl)diazenyl]aniline

• Inchi： InChI=1S/C13H10N4S/c14-9-5-7-10(8-6-9)15-16-13-11-3-1-2-4-12(11)17-18-13/h1-8H,14H2
• InChI Key： HUMLOFGVHAZOHV-UHFFFAOYSA-N
• SMILES： C1=CC2=C(SN=C2C=C1)N=NC3=CC=C(C=C3)N

Computed Properties

• Exact Mass: 254.06261751g/mol
• Monoisotopic Mass: 254.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 91.9Ų